Cas no 1429559-34-1 (4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide)

• Product Name: 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide
• CAS No: 1429559-34-1
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5218824
• Update Time: 2025-06-09

4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide

• Inchi： 1S/C7H11N3O2/c1-4(2)7-9-5(3-12-7)6(11)10-8/h3-4H,8H2,1-2H3,(H,10,11)
• InChI Key： DSNAZGUUHHAPSN-UHFFFAOYSA-N
• SMILES： O1C=C(C(NN)=O)N=C1C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide

4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide (CAS No. 1429559-34-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide (CAS No. 1429559-34-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, and recent applications of 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide in various research areas.

Chemical Structure and Properties

4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide is characterized by its oxazole ring system and a hydrazide functional group. The oxazole ring is a five-membered heterocyclic compound containing one nitrogen and one oxygen atom. The presence of the hydrazide group (−NH−NH2) imparts additional reactivity and functional versatility to the molecule. The molecular formula of 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide is C8H13N3O2, with a molecular weight of approximately 183.20 g/mol.

The compound exhibits good solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays. Its stability under different conditions has been extensively studied, and it has been found to be stable under neutral and slightly acidic conditions but may degrade under strongly alkaline conditions.

Synthesis Methods

The synthesis of 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-isopropyl-4-oxazolecarboxylic acid with hydrazine hydrate in a suitable solvent such as ethanol or methanol. The reaction is typically carried out at reflux temperature for several hours to ensure complete conversion.

An alternative approach involves the condensation of 2-isopropyl-4-oxazolone with hydrazine hydrate under mild conditions. This method is advantageous due to its simplicity and high yield. The resulting product can be purified by recrystallization or column chromatography to obtain high-purity material suitable for further studies.

Biological Activities and Applications

4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide has been investigated for its potential biological activities in various preclinical studies. One of the most promising areas of research is its antimicrobial properties. Studies have shown that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell walls or membranes.

In addition to its antimicrobial activity, 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages stimulated by lipopolysaccharide (LPS). This suggests potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Cancer research has also focused on the potential anticancer properties of oxazole derivatives like 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines through mechanisms involving the modulation of signaling pathways such as p53 and Bcl-2. These findings highlight the potential of this compound as a lead molecule for the development of novel anticancer agents.

Recent Research Developments

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide. A study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis and evaluation of a series of oxazole-based compounds derived from 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide. These derivatives were found to exhibit enhanced antimicrobial activity against multidrug-resistant bacteria compared to their parent compound.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2023, researchers investigated the anti-inflammatory effects of 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide in an animal model of rheumatoid arthritis. The results showed that treatment with this compound significantly reduced joint inflammation and improved overall disease symptoms. These findings suggest that further clinical studies are warranted to explore its therapeutic potential.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound in medicinal applications. Extensive toxicity studies have been conducted on 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-, hydrazide, and it has been found to have low toxicity at therapeutic concentrations. However, as with any new drug candidate, further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 4-Oxazolecarboxylic acid, 2-(1-methylethyl)-hydrazide (CAS No. 1429559-34-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features make it an attractive candidate for further research and development as a therapeutic agent for various diseases. Ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, paving the way for future advancements in drug discovery.